Cas no 1214379-18-6 (Ethyl 2-fluoro-3-nitrobenzoate)

Ethyl 2-fluoro-3-nitrobenzoate Properties

Names and Identifiers

• Ethyl 2-fluoro-3-nitrobenzoate
• 1214379-18-6
• G70536
• DB-351394
• SCHEMBL8991983
• MFCD10000916
• Ethyl2-fluoro-3-nitrobenzoate
• Benzoic acid, 2-fluoro-3-nitro-, ethyl ester
• +Expand

• InChIKey： MFXTZNGCDRNCKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8FNO4/c1-2-15-9(12)6-4-3-5-7(8(6)10)11(13)14/h3-5H,2H2,1H3
• SMILES： CCOC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 213.04373590g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.04373590g/mol
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų